Cas no 879855-85-3 (2-{(naphthalen-1-yl)methylsulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one)

• Product Name: 2-{(naphthalen-1-yl)methylsulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one
• CAS No: 879855-85-3
• MF: C₁₈H₁₈N₂OS
• MW: 310.413322925568
• CID: 5480792
• PubChem ID: 135561400
• Update Time: 2025-05-21

2-{(naphthalen-1-yl)methylsulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• AKOS002314337
• 2-((naphthalen-1-ylmethyl)thio)-6-propylpyrimidin-4(3H)-one
• 2-(naphthalen-1-ylmethylsulfanyl)-4-propyl-1H-pyrimidin-6-one
• SR-01000915392-1
• 879855-85-3
• F2716-0081
• SR-01000915392
• 2-{(naphthalen-1-yl)methylsulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C18H18N2OS/c1-2-6-15-11-17(21)20-18(19-15)22-12-14-9-5-8-13-7-3-4-10-16(13)14/h3-5,7-11H,2,6,12H2,1H3,(H,19,20,21)
• InChI Key： HKMXEFHBESNTFR-UHFFFAOYSA-N
• SMILES： S(C1NC(C=C(CCC)N=1)=O)CC1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 310.11398438g/mol
• Monoisotopic Mass: 310.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-{(naphthalen-1-yl)methylsulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one

2-{(Naphthalen-1-yl)methylsulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one: A Comprehensive Overview

The compound with CAS No 879855-85-3, known as 2-{(naphthalen-1-yl)methylsulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a naphthalene moiety with a dihydropyrimidine ring system. The presence of the methylsulfanyl group and the propyl substituent further enhances its chemical complexity and potential biological activity.

Recent studies have highlighted the importance of dihydropyrimidine derivatives in drug discovery. These compounds are known for their ability to modulate various cellular pathways, making them promising candidates for the development of new therapeutic agents. The inclusion of a naphthalene group in this molecule adds an additional layer of complexity, potentially influencing its pharmacokinetic properties and bioavailability.

The synthesis of 2-{(naphthalen-1-yl)methylsulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various strategies to optimize the synthesis, including the use of microwave-assisted reactions and catalytic systems. These advancements have not only improved the yield but also reduced the overall cost of production.

One of the most intriguing aspects of this compound is its potential application in the field of oncology. Preliminary studies suggest that it may exhibit anti-proliferative activity against certain cancer cell lines. The mechanism behind this activity is believed to involve the modulation of key enzymes involved in cell cycle regulation. However, further research is needed to fully understand its molecular targets and therapeutic potential.

In addition to its pharmacological applications, 2-{(naphthalen-1-yl)methylsulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a semiconductor material, demonstrating promising results in preliminary experiments.

The structural versatility of this compound also makes it an attractive target for chemical modifications. By altering the substituents on the naphthalene ring or modifying the dihydropyrimidine core, chemists can potentially create a library of related compounds with diverse biological activities. This approach has been successfully employed in other drug discovery programs and could prove equally valuable here.

From an environmental standpoint, there is growing interest in understanding the ecological impact of this compound. Studies are underway to assess its biodegradability and potential toxicity to aquatic organisms. These investigations are crucial for ensuring that any future applications are sustainable and environmentally friendly.

In conclusion, 2-{(naphthalen-1-yl)methylsulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one represents a compelling area of research with diverse applications across multiple disciplines. Its unique structure, coupled with recent advances in synthetic methodologies and biological studies, positions it as a promising candidate for future innovations in medicine and materials science.